163558-30-3
Overview
Description
The compound with CAS number 163558-30-3 is known as Fmoc-Cys(SO3H)-OH disodium salt . It is a useful cysteine derivative for solid-phase synthesis by the Fmoc-strategy .
Molecular Structure Analysis
The molecular formula of this compound is C18H15NNa2O7S2 . The InChI code is 1S/C18H17NO7S2.2Na/c20-17(21)16(10-27-28(23,24)25)19-18(22)26-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15;;/h1-8,15-16H,9-10H2,(H,19,22)(H,20,21)(H,23,24,25);;/q;2*+1/p-1/t16-;;/m0…/s1 .Physical And Chemical Properties Analysis
The compound is a white powder . Its molecular weight is 467.43 . The exact physical properties such as melting point, boiling point, and density are not specified in the sources I found .Scientific Research Applications
163558-30-3 is used in a variety of scientific research applications. It is used in the study of enzyme kinetics, protein folding, and drug development. It has been used to study the structure and function of proteins and to develop drug candidates for the treatment of diseases.
Mechanism of Action
The mechanism of action of 163558-30-3 is not fully understood. However, it is believed to interact with proteins and enzymes. It is believed to bind to proteins and enzymes and alter their structure and function.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to affect the activity of enzymes, proteins, and other biomolecules. It has been shown to affect the activity of enzymes involved in metabolism, signal transduction, and gene expression. It has also been shown to affect the activity of proteins involved in cell cycle regulation, apoptosis, and cell differentiation.
Advantages and Limitations for Lab Experiments
The use of 163558-30-3 in laboratory experiments has a number of advantages. It is a relatively inexpensive compound and is readily available. It is also a relatively stable compound and is not easily degraded. Additionally, it can be used to study a variety of biological processes. The main limitation of this compound is that its mechanism of action is not fully understood.
Future Directions
There are a number of possible future directions for the use of 163558-30-3. It could be used to develop novel drugs for the treatment of diseases. It could also be used to study the structure and function of proteins and enzymes. Additionally, it could be used to study the effects of drugs on biological processes. Finally, it could be used to study the effects of environmental toxins on biological processes.
Synthesis Methods
163558-30-3 is synthesized using a two-step process. The first step involves the reaction of 4-chloro-2-nitrobenzoic acid and 2-chloro-4-nitrophenol in aqueous acetic acid. This reaction produces 4-chloro-2-nitro-4-nitrophenol. The second step involves the reaction of 4-chloro-2-nitro-4-nitrophenol with 1-chloro-2-nitrobenzene in aqueous acetic acid. This reaction produces this compound.
Safety and Hazards
properties
IUPAC Name |
disodium;(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-sulfonatosulfanylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO7S2.2Na/c20-17(21)16(10-27-28(23,24)25)19-18(22)26-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15;;/h1-8,15-16H,9-10H2,(H,19,22)(H,20,21)(H,23,24,25);;/q;2*+1/p-2/t16-;;/m0../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIPPKCSTYKCFHX-SQKCAUCHSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CSS(=O)(=O)[O-])C(=O)[O-].[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CSS(=O)(=O)[O-])C(=O)[O-].[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NNa2O7S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
163558-30-3 |
Source
|
| Record name | Fmoc-S-sulfo-L-cysteine disodium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
